Cas no 2624417-19-0 (Benzoic acid, 2-​(1-​methylethoxy)​-​5-​(trifluoromethoxy)​-)

• Product Name: Benzoic acid, 2-​(1-​methylethoxy)​-​5-​(trifluoromethoxy)​-
• CAS No: 2624417-19-0
• MF: C₁₁H₁₁F₃O₄
• MW: 264.20
• CID: 5077269
• PubChem ID: 163198316
• Update Time: 2025-07-21

Benzoic acid, 2-​(1-​methylethoxy)​-​5-​(trifluoromethoxy)​- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-​(1-​methylethoxy)​-​5-​(trifluoromethoxy)​-

• Inchi： 1S/C11H11F3O4/c1-6(2)17-9-4-3-7(18-11(12,13)14)5-8(9)10(15)16/h3-6H,1-2H3,(H,15,16)
• InChI Key： OHWOYOQSUANELV-UHFFFAOYSA-N
• SMILES： FC(F)(OC1=CC(C(O)=O)=C(OC(C)C)C=C1)F

Computed Properties

• Exact Mass: 264.06094331g/mol
• Monoisotopic Mass: 264.06094331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Additional information on Benzoic acid, 2-​(1-​methylethoxy)​-​5-​(trifluoromethoxy)​-

Benzoic acid, 2-(1-methylethoxy)-5-(trifluoromethoxy) (CAS No. 2624417-19-0): A Comprehensive Overview

Benzoic acid, 2-(1-methylethoxy)-5-(trifluoromethoxy), identified by its CAS number 2624417-19-0, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, exhibits a range of potential applications due to its chemical properties and biological activities. The presence of both 1-methylethoxy and trifluoromethoxy substituents imparts distinct electronic and steric effects, making it a valuable scaffold for the development of novel bioactive molecules.

The synthesis of Benzoic acid, 2-(1-methylethoxy)-5-(trifluoromethoxy) involves sophisticated organic transformations that highlight the compound's structural complexity. The introduction of the trifluoromethoxy group, in particular, is known to enhance the lipophilicity and metabolic stability of molecules, which is a critical factor in drug design. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in various research applications.

In the realm of pharmaceutical research, Benzoic acid, 2-(1-methylethoxy)-5-(trifluoromethoxy) has been explored for its potential as an intermediate in the synthesis of therapeutic agents. Studies have demonstrated its utility in developing compounds with anti-inflammatory, antiviral, and anticancer properties. The fluorine atoms in the molecule contribute to increased binding affinity to biological targets, which is a key consideration in medicinal chemistry. For instance, research has shown that fluorinated benzoic acids can modulate enzyme activity by affecting hydrogen bonding and hydrophobic interactions.

The agrochemical sector has also recognized the significance of this compound. Its structural features make it a promising candidate for developing novel pesticides and herbicides. The 1-methylethoxy group provides a balance between solubility and stability, while the trifluoromethoxy group enhances bioactivity against target pests. Field trials have begun to evaluate the efficacy of derivatives of this compound in controlling various agricultural pathogens.

The chemical properties of Benzoic acid, 2-(1-methylethoxy)-5-(trifluoromethoxy) make it an interesting subject for material science applications as well. Its ability to form stable complexes with other molecules has been exploited in the development of functional materials. For example, researchers have investigated its use in creating advanced polymers with enhanced thermal stability and mechanical strength. These materials could find applications in electronics, coatings, and other high-performance industries.

The environmental impact of this compound is another area of active research. While it is not classified as a hazardous substance, its persistence and potential bioaccumulation have raised concerns among scientists. Efforts are underway to develop environmentally friendly synthetic routes that minimize waste and reduce environmental footprint. Additionally, studies are being conducted to assess the biodegradability of derivatives of this compound under various environmental conditions.

In conclusion, Benzoic acid, 2-(1-methylethoxy)-5-(trifluoromethoxy) (CAS No. 2624417-19-0) is a multifaceted compound with significant potential across multiple industries. Its unique structural features and chemical properties make it a valuable tool for pharmaceutical discovery, agrochemical innovation, and material science advancements. As research continues to uncover new applications and synthetic methodologies for this compound, its importance is likely to grow further.